2-(3-methoxyphenyl)-N-(1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)acetamide
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Description
2-(3-methoxyphenyl)-N-(1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C23H25N5O3 and its molecular weight is 419.485. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Enzyme Inhibitory Activities
A study by Virk et al. (2018) focused on the synthesis of new 3,4,5-trisubstituted-1,2,4-triazole analogues using conventional and microwave-assisted protocols. These compounds, including structures related to the query compound, were evaluated for their inhibition potential against bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase enzymes. The study found compound 8g to exhibit good activity against these enzymes, demonstrating the potential for related compounds to serve as enzyme inhibitors (Virk et al., 2018).
Radiosynthesis for Metabolism Studies
Latli and Casida (1995) described the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides. While not directly related to the exact compound , this research highlights the importance of synthetic approaches in studying the metabolism and mode of action of chemically related compounds (Latli & Casida, 1995).
Antimicrobial Activities
Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives, including structures that share features with the query compound, and screened them for antimicrobial activities. Some of the synthesized compounds displayed good or moderate activities against test microorganisms, suggesting potential antimicrobial applications for related compounds (Bektaş et al., 2007).
Anticancer and Antimicrobial Activity
Kumar et al. (2019) reported on the synthesis of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, starting from phthalic anhydride. These compounds were tested for their inhibition activity against the HCT 116 cancer cell line and screened for antimicrobial activities. The study highlights the anticancer and antimicrobial potential of compounds structurally related to the query molecule (Kumar et al., 2019).
Properties
IUPAC Name |
2-(3-methoxyphenyl)-N-[1-(1-phenyltriazole-4-carbonyl)piperidin-4-yl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H25N5O3/c1-31-20-9-5-6-17(14-20)15-22(29)24-18-10-12-27(13-11-18)23(30)21-16-28(26-25-21)19-7-3-2-4-8-19/h2-9,14,16,18H,10-13,15H2,1H3,(H,24,29) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLLHDSUDUISUMX-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)NC2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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